Cas no 1566390-71-3 (Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-)

• Product Name: Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-
• CAS No: 1566390-71-3
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5282731
• Update Time: 2025-05-19

Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-

• Inchi： 1S/C8H12BrNS/c1-8(2,5-9)3-7-4-10-6-11-7/h4,6H,3,5H2,1-2H3
• InChI Key： KFRSHDCPUQHYOB-UHFFFAOYSA-N
• SMILES： S1C(CC(C)(C)CBr)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-

Research Briefing on Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- (CAS: 1566390-71-3) in Chemical Biology and Pharmaceutical Applications

Thiazole derivatives have garnered significant attention in the field of chemical biology and pharmaceutical research due to their diverse biological activities and structural versatility. Among these, the compound Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- (CAS: 1566390-71-3) has emerged as a promising candidate for various therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential pharmaceutical relevance.

Recent studies have highlighted the unique structural features of Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-, which contribute to its bioactivity. The presence of the bromo and dimethylpropyl groups enhances its reactivity and binding affinity to biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its role in modulating cellular signaling pathways has been investigated, with promising results in preclinical models.

The synthesis of Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- has been optimized in recent years to improve yield and purity. Novel synthetic routes employing green chemistry principles have been reported, reducing the environmental impact of its production. These advancements are critical for scaling up production for further pharmacological testing and potential commercialization.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Furthermore, its potential anticancer properties are under investigation, with preliminary data indicating cytotoxic effects on certain cancer cell lines. These findings underscore the compound's multifaceted therapeutic potential.

Despite these promising results, challenges remain in the development of Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- as a pharmaceutical agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, Thiazole, 5-(3-bromo-2,2-dimethylpropyl)- (CAS: 1566390-71-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and broad biological activities position it as a valuable scaffold for developing novel therapeutics. Continued research and development efforts will be essential to fully realize its potential in addressing unmet medical needs.